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Compound of Interest

Compound Name: Cyclohexanethiol

Cat. No.: B074751 Get Quote

An In-depth Technical Guide to Cyclohexanethiol: Molecular Weight and Chemical Formula

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental properties of chemical compounds is paramount. This guide provides a

detailed overview of the molecular weight and chemical formula of cyclohexanethiol, a
compound of interest in various synthetic applications.

Quantitative Data Summary
Cyclohexanethiol is a sulfur-containing organic compound with a distinct chemical structure.

The key quantitative data for this molecule are summarized in the table below for

straightforward reference and comparison.

Property Value Source

Chemical Formula C₆H₁₂S [1][2][3][4]

C₆H₁₁SH [3][5][6][7]

Molecular Weight 116.224 g/mol [1][2]

116.22 g/mol [3][4][5][6]

Note: The chemical formula can be represented as C₆H₁₂S to denote the total atomic

composition or as C₆H₁₁SH to explicitly indicate the presence of the thiol (-SH) functional
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group. The minor variation in molecular weight values is attributable to differences in the

rounding of atomic masses.

Experimental Protocols
The determination of the molecular weight and chemical formula of a compound like

cyclohexanethiol is typically achieved through a combination of mass spectrometry and

elemental analysis.

Mass Spectrometry:

Sample Ionization: A sample of cyclohexanethiol is introduced into the mass spectrometer,

where it is ionized, typically by electron ionization (EI).

Mass-to-Charge Ratio Measurement: The resulting ions are accelerated and separated

based on their mass-to-charge (m/z) ratio.

Molecular Ion Peak Identification: The peak with the highest m/z value in the mass spectrum

generally corresponds to the molecular ion (M+), from which the molecular weight is

determined.

Elemental Analysis:

Combustion: A precisely weighed sample of cyclohexanethiol is combusted in a furnace in

the presence of excess oxygen.

Gas Separation and Detection: The combustion products (carbon dioxide, water, and sulfur

dioxide) are separated by gas chromatography and quantified using a thermal conductivity

detector.

Empirical Formula Calculation: The masses of the combustion products are used to calculate

the percentage composition of carbon, hydrogen, and sulfur in the original sample, which in

turn is used to determine the empirical formula. The molecular formula is then determined by

comparing the empirical formula weight with the molecular weight obtained from mass

spectrometry.

Logical Relationship Diagram
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The following diagram illustrates the logical workflow for determining the molecular formula

from its constituent elements and calculating the molecular weight.

Constituent Elements

Chemical Structure Calculation

Carbon (C)

Chemical Formula
C₆H₁₂S

x 6

Hydrogen (H) x 12

Sulfur (S)
x 1

Molecular Weight
116.224 g/mol

Sum of Atomic Weights

Click to download full resolution via product page

Diagram illustrating the derivation of the molecular weight from the chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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